2-(3-Methoxy-phenylamino)-3,3-dimethyl-butyric acid

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 2-(3-methoxyanilino)-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)11(12(15)16)14-9-6-5-7-10(8-9)17-4/h5-8,11,14H,1-4H3,(H,15,16)
• InChI Key: QAHVRLFAYUVDAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)O)NC1=CC(=CC=C1)OC

Description

2-(3-Methoxy-phenylamino)-3,3-dimethyl-butyric acid is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-methoxyaniline (100 mg, 0.812 mmol) and trimethylpyruvic acid (211 mg, 1.624 mmol) in methanol (3 mL) at rt was added acetic acid (0.930 mL, 16.24 mmol). The mixture was stirred for 30 min at rt then heated at 70° C. for 2 hrs. The mixture was cooled down to rt before adding sodium cyanotrihydroborate (1.624 mL, 1.624 mmol). The mixture was stirred overnight at rt. Water (10 mL) was added, and the mixture was extracted with ethyl acetate (3×10 mL). The organic layer was washed with sat. NaHCO3 and brine solution, and then dried over Na2SO4, filtered, and evaporated to dryness. The residue was purified by preparative HPLC to get a white solid (30.5 mg, 16%) as product.